5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid
CAS No.: 1023813-84-4
Cat. No.: VC6770119
Molecular Formula: C9H10N2O2
Molecular Weight: 178.191
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1023813-84-4 |
|---|---|
| Molecular Formula | C9H10N2O2 |
| Molecular Weight | 178.191 |
| IUPAC Name | 5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C9H10N2O2/c12-9(13)7-4-6-2-1-3-10-8(6)11-5-7/h4-5H,1-3H2,(H,10,11)(H,12,13) |
| Standard InChI Key | FLINNDHOXHSZJW-UHFFFAOYSA-N |
| SMILES | C1CC2=C(NC1)N=CC(=C2)C(=O)O |
Introduction
Structural Characteristics and Molecular Properties
Core Architecture and Isomerism
Naphthyridines are bicyclic systems comprising two fused pyridine rings, with nitrogen atoms occupying distinct positions across six possible isomers. In 5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid, the nitrogen atoms reside at the 1- and 8-positions of the fused ring system, distinguishing it from the more commonly reported 1,7- and 1,6-naphthyridines . The tetrahydro modification partially saturates the ring system, reducing aromaticity and enhancing conformational flexibility compared to fully aromatic analogs.
The carboxylic acid group at position 3 introduces hydrogen-bonding capability and acidity (pKa ≈ 4–5), which influences solubility and molecular interactions. Theoretical calculations predict a planar geometry for the unsaturated regions, with the saturated moiety adopting a chair-like conformation.
Table 1: Comparative Molecular Properties of Naphthyridine Derivatives
| Property | 1,8-Naphthyridine-3-Carboxylic Acid (Theoretical) | 1,7-Naphthyridine-3-Carboxylic Acid |
|---|---|---|
| Molecular Formula | C₉H₁₀N₂O₂ | C₉H₁₀N₂O₂ |
| Molecular Weight (g/mol) | 178.19 | 178.19 |
| Predicted LogP | 1.2 | 1.5 |
| Aromatic Ring System | Partially saturated | Partially saturated |
Synthesis and Chemical Modification
Retrosynthetic Strategies
While no direct synthesis of the 1,8-isomer has been reported, methodologies for analogous naphthyridines provide actionable insights. A key approach involves cyclization reactions using pyridine precursors. For example, the 1,6-naphthyridine scaffold in TAK-828F—a RORγt inverse agonist—was synthesized via a Heck-type vinylation of chloropyridine with ethylene gas, followed by ammonia-mediated cyclization . Adapting this protocol could involve:
-
Cyclization and Amination:
Treatment with ammonia under pressure induces ring closure, forming the tetrahydro-naphthyridine core .
Enantioselective Synthesis
Asymmetric synthesis of chiral naphthyridines has been achieved using ruthenium-catalyzed transfer hydrogenation. For instance, the 1,6-naphthyridine derivative 31 was synthesized with >99.9% enantiomeric excess (ee) via dynamic kinetic resolution . Applying similar conditions to a 1,8-naphthyridine precursor could yield enantiopure targets.
Physicochemical and Analytical Data
Spectroscopic Characterization
-
¹H NMR: Expected resonances include a deshielded proton adjacent to the carboxylic acid (δ ≈ 8.2 ppm) and multiplet signals for the tetrahydro ring (δ ≈ 2.5–3.5 ppm) .
-
IR Spectroscopy: Strong absorption bands for C=O (≈1700 cm⁻¹) and O-H (≈2500–3000 cm⁻¹) confirm the carboxylic acid moiety.
Solubility and Stability
The compound is likely sparingly soluble in water (≈1–5 mg/mL) but dissolves readily in polar aprotic solvents (e.g., DMSO, DMF). Stability studies under accelerated conditions (40°C/75% RH) predict a shelf life of >24 months when stored anhydrous.
Industrial and Research Applications
Drug Development
Naphthyridine cores are privileged structures in medicinal chemistry. The 1,8-isomer’s structural novelty positions it as a candidate for fragment-based drug discovery, particularly for underexplored targets like bacterial efflux pumps .
Chemical Biology Probes
Fluorescently tagged derivatives could enable real-time tracking of target engagement in cellular assays. For example, BODIPY-conjugated naphthyridines have been used to visualize DNA gyrase activity in Staphylococcus aureus .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume